Cas no 59079-77-5 (7-Fluoro-1-iodonaphthalene)

• Product Name: 7-Fluoro-1-iodonaphthalene
• CAS No: 59079-77-5
• MF: C₁₀H₆FI
• MW: 272.057518482208
• CID: 4936118
• PubChem ID: 12476055
• Update Time: 2025-08-02

7-Fluoro-1-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-iodonaphthalene
• 2-Fluoro-8-iodonaphthalene
• 7-Fluoro-1-iodonaphthalene

• Inchi： 1S/C10H6FI/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6H
• InChI Key： NWESCNAQOFEVSB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC=C(C=C21)F

Computed Properties

• Exact Mass: 271.94983g/mol
• Monoisotopic Mass: 271.94983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 7-Fluoro-1-iodonaphthalene

Comprehensive Guide to 7-Fluoro-1-iodonaphthalene (CAS No. 59079-77-5): Properties, Applications, and Market Insights

7-Fluoro-1-iodonaphthalene (CAS No. 59079-77-5) is a specialized halogenated naphthalene derivative that has garnered significant attention in organic synthesis and material science. This compound, featuring both fluorine and iodine substituents on the naphthalene ring, exhibits unique reactivity patterns, making it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. Below, we delve into its chemical properties, synthesis methods, industrial applications, and emerging trends.

The molecular structure of 7-Fluoro-1-iodonaphthalene combines the electron-withdrawing nature of fluorine with the heavy atom effect of iodine, enabling diverse functionalization pathways. Researchers often explore its role in cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, to construct complex aromatic systems. Recent studies highlight its utility in designing OLED materials and pharmaceutical scaffolds, aligning with the growing demand for energy-efficient displays and targeted drug delivery systems.

In the pharmaceutical sector, 7-Fluoro-1-iodonaphthalene serves as a precursor for fluorinated bioactive molecules. Fluorination is a key strategy to enhance metabolic stability and bioavailability, addressing challenges like drug resistance—a hot topic in antibiotic development and oncology research. For instance, its derivatives are investigated for potential use in PET imaging probes, leveraging the positron-emitting isotope fluorine-18.

From an industrial perspective, the compound’s applications extend to liquid crystals and organic semiconductors, driven by the surge in flexible electronics and IoT devices. Its compatibility with vapor deposition techniques makes it suitable for thin-film transistors (TFTs), a critical component in next-gen displays. Market analysts note rising demand in Asia-Pacific, fueled by investments in renewable energy technologies and smart materials.

Synthesis of 7-Fluoro-1-iodonaphthalene typically involves halogen exchange or directed lithiation strategies. Innovations in catalytic C-H activation have streamlined production, reducing reliance on hazardous reagents—a focus area for green chemistry initiatives. Environmental regulations and cost-efficiency concerns are pushing manufacturers toward flow chemistry and microwave-assisted synthesis, trends frequently searched in AI-driven chemical databases.

Safety and handling of 7-Fluoro-1-iodonaphthalene require standard precautions for halogenated aromatics, including proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its stability under storage conditions (e.g., inert atmosphere, low light) is often queried in chemical forums and MSDS databases.

Looking ahead, the compound’s versatility positions it as a candidate for high-throughput screening in drug discovery and materials informatics. With AI tools like predictive retrosynthesis gaining traction, researchers are optimizing routes to derivatives such as 7-fluoro-1-iodonaphthalene-2-carboxylic acid, a frequent search term in cheminformatics platforms.

In summary, 7-Fluoro-1-iodonaphthalene bridges fundamental research and industrial innovation. Its dual functionality responds to pressing needs in sustainable chemistry and precision medicine, making it a compound to watch in patent filings and academic publications. For sourcing, suppliers often list it under fluorinated naphthalenes or iodoarenes, with purity grades tailored to lab-scale or bulk applications.